Cas no 888854-17-9 (1,3-Bis(2,6-diisopropylphenyl)-1H-imidazol-3-ium)

1,3-Bis(2,6-diisopropylphenyl)-1H-imidazol-3-ium structure
888854-17-9 structure
Product Name:1,3-Bis(2,6-diisopropylphenyl)-1H-imidazol-3-ium
CAS No:888854-17-9
MF:C27H38N2
MW:390.604027271271
CID:4718627
Update Time:2023-08-16

1,3-Bis(2,6-diisopropylphenyl)-1H-imidazol-3-ium Chemical and Physical Properties

Names and Identifiers

    • 1,3-bis(2,6-diisopropylphenyl)-1H-imidazol-3-ium
    • 1,3-Bis-(2, 6-diisopropyl)dihydroimidazole
    • 1,3-bis(2,6-diisopropylphenyl)imidazolin-2-ylidene
    • 1,3-bis(2,6-diisopropylphenyl)-2,3-dihydro-1H-imidazole
    • 1,3-Bis(2,6-diisopropylphenyl)-1H-imidazol-3-ium
    • Inchi: 1S/C27H38N2/c1-18(2)22-11-9-12-23(19(3)4)26(22)28-15-16-29(17-28)27-24(20(5)6)13-10-14-25(27)21(7)8/h9-16,18-21H,17H2,1-8H3
    • InChI Key: NJLYZISHBSABMZ-UHFFFAOYSA-N
    • SMILES: N1(C=CN(C2C(=CC=CC=2C(C)C)C(C)C)C1)C1C(=CC=CC=1C(C)C)C(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 6
  • Complexity: 457
  • Topological Polar Surface Area: 6.5
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